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Compound of Interest

Compound Name: 2,2-Diphenylethanol

Cat. No.: B156489 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, procedural guidance

on the personal protective equipment (PPE), operational plans, and disposal methods for 2,2-
Diphenylethanol.

Chemical Properties and Hazards

Property Value

Molecular Formula C₁₄H₁₄O

Appearance White crystalline powder

Hazards
May cause respiratory irritation. Causes skin

irritation. Causes serious eye irritation.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure to 2,2-Diphenylethanol. The

following table summarizes the recommended PPE for handling this chemical.
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PPE Category Recommendation

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1][2]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[3]

Hand Protection

While specific breakthrough time data for 2,2-

Diphenylethanol is not available, based on its

chemical nature as an aromatic alcohol, gloves

made of Butyl rubber or Viton® are

recommended for prolonged contact. For

incidental splash contact, Nitrile gloves may be

used, but they should be replaced immediately

upon contamination.

Respiratory Protection

In well-ventilated areas, respiratory protection

may not be required. For operations that may

generate dust or aerosols, or in poorly ventilated

areas, a NIOSH-approved respirator with an

organic vapor (OV) cartridge is recommended.

[4][5]

Detailed Glove Selection Rationale:

Due to the absence of specific chemical resistance data for 2,2-Diphenylethanol, the following

recommendations are based on its chemical class (aromatic alcohol). It is strongly advised to

perform independent testing of glove materials before extensive use.
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Glove Material
Recommendation for 2,2-
Diphenylethanol

Rationale

Nitrile
Suitable for splash protection

only.

Offers good resistance to

some alcohols and aliphatic

hydrocarbons, but can be

compromised by aromatic

compounds.

Neoprene
Fair to good resistance

expected.

Provides moderate resistance

to a range of organic

chemicals, including some

alcohols and aromatic

hydrocarbons.

Butyl Rubber Recommended.

Exhibits high resistance to

permeation by many organic

compounds, including alcohols

and ketones.

Viton® Highly Recommended.

Offers excellent resistance to

aromatic hydrocarbons and a

broad spectrum of organic

chemicals.

Operational Plan
Handling:

Ensure adequate ventilation in the work area.[1][2]

Avoid contact with skin and eyes.[1]

Do not breathe dust.[1]

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.
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Storage:

Store in a dry, cool, and well-ventilated place.[1]

Keep container tightly closed.[1]

Incompatible materials to avoid: Strong oxidizing agents.[1]

Spill Response:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep up the material to avoid generating dust and place it into a

suitable, labeled container for disposal.

For solutions, absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a sealed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
2,2-Diphenylethanol should be disposed of as hazardous waste. Follow all federal, state, and

local regulations for chemical waste disposal.

Waste Characterization:

Based on its irritant properties, 2,2-Diphenylethanol waste is considered hazardous.

Disposal Procedure:

Collect waste 2,2-Diphenylethanol and any contaminated materials (e.g., gloves, absorbent

paper) in a designated, properly labeled, and sealed container.

The container must be compatible with the chemical. The original container is often a good

choice for waste collection.
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Store the waste container in a designated hazardous waste accumulation area.

Arrange for pickup and disposal by a licensed hazardous waste disposal company. Do not

dispose of 2,2-Diphenylethanol down the drain or in the regular trash.[6]

Experimental Protocols
This section is not applicable as the request is for safety and handling information, not

experimental results.
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PPE Selection for Handling 2,2-Diphenylethanol

Hazard Assessment

PPE Selection

Action

Start: Handling 2,2-Diphenylethanol

Is the area well-ventilated?

Wear Safety Goggles/GlassesWear Lab Coat & Protective Clothing Select Appropriate Gloves
(Butyl or Viton recommended)

Potential for dust/aerosol generation?

Yes

Wear NIOSH-Approved Respirator
with Organic Vapor Cartridge

No

No Respirator Required

No Yes

Proceed with Handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2,2-Diphenylethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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